Cas no 220459-52-9 (2-Morpholino-3-(trifluoromethyl)pyridine)

• Product Name: 2-Morpholino-3-(trifluoromethyl)pyridine
• CAS No: 220459-52-9
• MF: C₁₀H₁₁F₃N₂O
• MW: 232.202352762222
• CID: 4640046
• Update Time: 2025-06-20

2-Morpholino-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Morpholino-3-(trifluoromethyl)pyridine
• 4-(3-(trifluoromethyl)pyridin-2-yl)morpholine
• 4-[3-(TRIFLUOROMETHYL)PYRIDIN-2-YL]MORPHOLINE
• VIA45952
• V4429
• 4-[3-(Trifluoromethyl)-2-pyridinyl]morpholine

• Inchi： 1S/C10H11F3N2O/c11-10(12,13)8-2-1-3-14-9(8)15-4-6-16-7-5-15/h1-3H,4-7H2
• InChI Key： YAUBVDRHLOCQJR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1N1CCOCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 1.8
• Topological Polar Surface Area: 25.4

Additional information on 2-Morpholino-3-(trifluoromethyl)pyridine

Introduction to 2-Morpholino-3-(trifluoromethyl)pyridine (CAS No: 220459-52-9)

2-Morpholino-3-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 220459-52-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine features a morpholine moiety linked to a pyridine ring, with a trifluoromethyl group at the 3-position, making it a structurally intriguing molecule with potential applications in medicinal chemistry. The presence of both electron-donating and electron-withdrawing groups on the pyridine ring enhances its reactivity and versatility, making it a valuable intermediate in the synthesis of biologically active compounds.

The morpholine group in 2-Morpholino-3-(trifluoromethyl)pyridine contributes to its stability and solubility in polar solvents, which is advantageous for pharmaceutical formulations. Morpholine derivatives are well-known for their role as pharmacophores in various therapeutic agents, including antihistamines, antivirals, and cardiovascular drugs. The trifluoromethyl substituent, on the other hand, is a common pharmacophore in drug design due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. This combination of structural features makes 2-Morpholino-3-(trifluoromethyl)pyridine a promising candidate for further exploration in drug development.

In recent years, there has been growing interest in the synthesis and application of fluorinated pyridines due to their enhanced biological activity and improved pharmacokinetic properties. The trifluoromethyl group, in particular, has been extensively studied for its ability to increase binding affinity to biological targets and resistance to metabolic degradation. For instance, compounds containing this moiety have shown promise in the treatment of inflammation, cancer, and infectious diseases. The incorporation of such groups into pharmaceutical candidates often leads to more potent and selective drugs.

2-Morpholino-3-(trifluoromethyl)pyridine has been utilized as a key intermediate in the synthesis of various bioactive molecules. Its unique structural framework allows for modifications at multiple positions, enabling chemists to tailor the properties of the final product. Researchers have explored its use in developing novel kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. Kinase inhibitors often require precise targeting of specific enzymes involved in disease pathways, and the combination of morpholine and trifluoromethyl groups provides an optimal scaffold for this purpose.

Moreover, the compound has been investigated for its potential role in antiviral therapies. The structural features of 2-Morpholino-3-(trifluoromethyl)pyridine make it a suitable candidate for inhibiting viral proteases and polymerases. Recent studies have demonstrated that fluorinated pyridines can enhance the efficacy of antiviral drugs by improving their binding affinity to viral enzymes. This has opened up new avenues for the development of next-generation antiviral agents.

The pharmaceutical industry has also shown interest in 2-Morpholino-3-(trifluoromethyl)pyridine for its potential applications in central nervous system (CNS) drug discovery. The morpholine group enhances blood-brain barrier penetration, while the trifluoromethyl group improves metabolic stability. These properties are essential for developing CNS-active drugs that can effectively reach their target sites without being rapidly metabolized. Several preclinical studies have highlighted the compound's potential as a lead molecule for further optimization towards therapeutic agents targeting neurological disorders.

Synthetic methodologies for preparing 2-Morpholino-3-(trifluoromethyl)pyridine have been refined over time to achieve high yields and purity. Common synthetic routes involve nucleophilic substitution reactions or cross-coupling reactions between halogenated pyridines and morpholine derivatives. Advances in catalytic systems have further improved the efficiency of these reactions, making them more scalable for industrial applications. The ability to synthesize this compound efficiently is crucial for its widespread use in drug discovery programs.

The safety profile of 2-Morpholino-3-(trifluoromethyl)pyridine is another important consideration in its application as a pharmaceutical intermediate. While extensive toxicological studies are required before any clinical use, preliminary data suggest that it exhibits low toxicity at moderate concentrations. This makes it a relatively safe compound for further development into therapeutic agents. However, as with any chemical compound used in drug development, rigorous safety assessments must be conducted before it can be considered for human use.

In conclusion,2-Morpholino-3-(trifluoromethyl)pyridine (CAS No: 220459-52-9) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an ideal candidate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for fluorinated pyridines,2-Morpholino-3-(trifluoromethyl)pyridine is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.